N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)isoxazole-5-carboxamide hydrochloride
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Description
N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)isoxazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H25ClN4O4S and its molecular weight is 452.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation for Therapeutic Potential
Synthesis of Novel Compounds : Research efforts have led to the synthesis of new heterocyclic compounds, including those with morpholine moieties, to investigate their COX-1/COX-2 inhibition and potential analgesic and anti-inflammatory activities. These compounds have shown significant selectivity and activity, highlighting the therapeutic potential of such chemical structures (Abu‐Hashem et al., 2020).
Antimicrobial and Antifungal Screening : A variety of synthesized compounds, including those with thiazolecarboxamide structures, have been evaluated for their in vitro antibacterial and antifungal activities. These studies contribute to the identification of potential antimicrobial agents, underscoring the importance of structural modifications to enhance therapeutic efficacy (Desai et al., 2011).
Anti-anoxic Activity : Certain thiazolecarboxamide derivatives have been prepared and assessed for their anti-anoxic (AA) activity, demonstrating potent effects. Such findings indicate the potential for these compounds to contribute to treatments for conditions associated with oxygen deprivation (Ohkubo et al., 1995).
Antitumor Properties : Research into N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides has shown promise for the development of new anticancer agents. This highlights the compound's potential application in cancer therapy, with some derivatives showing promising results in preliminary screenings (Horishny et al., 2020).
Antitubercular Activity : Novel derivatives have been designed and synthesized, showing potent inhibitory activity against Mycobacterium tuberculosis. This suggests the compound's potential role in the development of new antitubercular therapies, contributing to the ongoing battle against tuberculosis (Marvadi et al., 2020).
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-1,2-oxazole-5-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O4S.ClH/c1-2-27-15-4-5-16-18(14-15)29-20(22-16)24(19(25)17-6-7-21-28-17)9-3-8-23-10-12-26-13-11-23;/h4-7,14H,2-3,8-13H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFVROMADEJKRIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N(CCCN3CCOCC3)C(=O)C4=CC=NO4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25ClN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)isoxazole-5-carboxamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.